Cas no 35451-63-9 (6-[ethyl(methyl)amino]-2-phenylpyridazin-3(2H)-one)
35451-63-9 structure
Product Name:6-[ethyl(methyl)amino]-2-phenylpyridazin-3(2H)-one
CAS No:35451-63-9
MF:C13H15N3O
MW:229.277702569962
CID:1476839
PubChem ID:215317
Update Time:2025-04-21
6-[ethyl(methyl)amino]-2-phenylpyridazin-3(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6-[ethyl(methyl)amino]-2-phenylpyridazin-3(2H)-one
- 6-[ethyl(methyl)amino]-2-phenylpyridazin-3-one
- 35451-63-9
- 3(2H)-Pyridazinone, 6-(ethylmethylamino)-2-phenyl-
- 6-(Ethyl-methylamino)-2-phenylpyridazone
- DTXSID90188962
- 6-(Ethyl(methyl)amino)-2-phenylpyridazin-3(2H)-one
- 6-(Ethyl-methylamino)-2-phenyl-3(2H)-pyridazinone
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- Inchi: 1S/C13H15N3O/c1-3-15(2)12-9-10-13(17)16(14-12)11-7-5-4-6-8-11/h4-10H,3H2,1-2H3
- InChI Key: BTGNTTUJFLLIOF-UHFFFAOYSA-N
- SMILES: O=C1C=CC(=NN1C1C=CC=CC=1)N(C)CC
Computed Properties
- Exact Mass: 229.12165
- Monoisotopic Mass: 229.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 35.9Ų
Experimental Properties
- PSA: 35.91
6-[ethyl(methyl)amino]-2-phenylpyridazin-3(2H)-one Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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